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Compound of Interest

Compound Name: Oralith Brilliant Pink R

CAS No.: 52641-31-3

Cat. No.: B7797378

Get Quote

An In-depth Examination of C.I. Pigment Red 181 for Researchers and Formulation Scientists

Oralith Brilliant Pink R, a synthetic organic pigment of the thioindigo class, is a vibrant

colorant with significant applications in the textile and cosmetic industries. Known scientifically

as 6,6'-dichloro-4,4'-dimethylthioindigo, this compound is valued for its brilliant pink to red hue,

high color fastness, and stability. This technical guide provides a detailed overview of its

chemical and physical properties, synthesis, applications, and safety data for researchers,

scientists, and drug development professionals.

Core Molecular and Physical Properties
Oralith Brilliant Pink R is identified by the CAS Number 2379-74-0. Its molecular formula is

C18H10Cl2O2S2, corresponding to a molecular weight of approximately 393.31 g/mol .[1] The

compound is structurally a derivative of indigo, where the indole rings are replaced by

benzothiophene moieties, and it possesses chlorine and methyl substituents on the aromatic

rings.

Table 1: Key Chemical and Physical Properties of Oralith Brilliant Pink R
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Property Value

Molecular Formula C18H10Cl2O2S2

Molecular Weight ~393.31 g/mol

CAS Number 2379-74-0

Synonyms
C.I. Pigment Red 181, C.I. Vat Red 1, D&C Red

No. 30, C.I. 73360

Appearance Bright blue-light pink to reddish-pink powder

Solubility
Insoluble in water, ethanol, and acetone;

Soluble in Xylene

The insolubility of Oralith Brilliant Pink R in water is a key characteristic that defines its

application as a pigment and a vat dye.[2] Its stability to light and heat contributes to its

durability in various formulations.[2]

Chemical Synthesis
The synthesis of thioindigo dyes like Oralith Brilliant Pink R generally involves the oxidation of

a precursor molecule. A common manufacturing method for C.I. Pigment Red 181 involves the

oxidation of 6-Bromo-4-methylbenzo[b]thiophen-3(2H)-one.[3] This process can be achieved

through different chemical routes, including the amide route or the Herz sulfur dichloride

method.[3]

While a detailed, step-by-step industrial synthesis protocol for Oralith Brilliant Pink R is

proprietary, the general principles of thioindigo dye synthesis can be understood from the

synthesis of related compounds like 6,6'-dibromoindigo (Tyrian Purple). The Baeyer-Drewson

indigo synthesis provides a classic example of the condensation reaction used to form the core

structure.[4] A simplified conceptual pathway for the synthesis of a thioindigo dye is illustrated

below.
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Conceptual Synthesis Pathway

Substituted Benzene Derivative Thiophenol Intermediate Thionation Thioindoxyl Derivative Cyclization Oralith Brilliant Pink R
(6,6'-dichloro-4,4'-dimethylthioindigo)

 Oxidative Coupling 

Click to download full resolution via product page

Figure 1: A conceptual diagram illustrating the key stages in the synthesis of a thioindigo dye

like Oralith Brilliant Pink R.

Spectroscopic Data
Detailed spectroscopic data for Oralith Brilliant Pink R is not widely published in academic

literature, likely due to its primary industrial application. However, some information is available

from technical datasheets and regulatory filings.

FTIR Spectroscopy: The infrared spectrum would be expected to show characteristic peaks

for the aromatic C-H stretching, C=C stretching within the aromatic rings, and the C=O

stretching of the ketone groups. The C-Cl and C-S bonds would also exhibit specific

absorption bands.

UV-Vis Spectroscopy: In a suitable solvent, the UV-Vis spectrum of a vat dye like Oralith
Brilliant Pink R would display strong absorption in the visible region, which is responsible

for its vibrant color. The insoluble form of the pigment will show a broad absorption band due

to light scattering, while the reduced, soluble "leuco" form will have a distinct absorption

maximum. For instance, a study on C.I. Vat Green 1 showed a clear absorption peak at 610

nm in its reduced state.

NMR Spectroscopy: Due to the low solubility of the pigment, obtaining high-resolution 1H

and 13C NMR spectra is challenging.

Applications in Research and Industry
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The unique properties of Oralith Brilliant Pink R have led to its use in diverse fields, from

traditional dyeing to modern cosmetic formulations.

Textile Applications as a Vat Dye
As a vat dye, Oralith Brilliant Pink R is used for dyeing cellulosic fibers such as cotton.[5] The

vat dyeing process is a multi-step procedure that leverages the reversible reduction and

oxidation of the dye.

Experimental Protocol: Vat Dyeing of Cotton with Oralith Brilliant Pink R (General Procedure)

Vatting (Reduction): The insoluble pigment is converted to its soluble leuco form in an

alkaline solution using a reducing agent, typically sodium hydrosulfite (Na2S2O4).[5] This is

done by creating a dye bath containing the dye, sodium hydroxide, and sodium hydrosulfite,

and heating it to approximately 60°C for about 10-15 minutes.[5]

Dyeing: The cotton material is immersed in the vatting solution. The temperature is

maintained, and the dyeing process continues for a set period, often with the gradual

addition of salt (sodium chloride) to enhance dye uptake.[6]

Oxidation: The fabric is removed from the dye bath and exposed to air or a chemical

oxidizing agent (like hydrogen peroxide).[5] This converts the soluble leuco form of the dye

back to its insoluble pigment form, trapping it within the cotton fibers.

Soaping: The dyed fabric is washed with a hot soap solution to remove any loose dye

particles and to fully develop the final color and improve fastness properties.[7]
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Vat Dyeing Workflow
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Figure 2: A flowchart illustrating the key steps in the vat dyeing process for cotton using Oralith
Brilliant Pink R.

Cosmetic Applications
In the cosmetic industry, Oralith Brilliant Pink R is known as D&C Red No. 30.[2] It is used as

a colorant in a variety of products, including lipsticks, blushes, and face powders. It is often
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used as a "lake" pigment, where the dye is precipitated onto an inert substrate like alumina.

This makes it insoluble and suitable for use in non-aqueous formulations.

Formulation Insights for Cosmetics:

Lipstick: In a lipstick formulation, D&C Red No. 30 would be part of the colorant phase, which

is dispersed in a wax and oil base. The pigment is ground with a portion of the oil to ensure

uniform color distribution before being mixed with the molten waxes.

Regulatory Considerations: The use of D&C Red No. 30 in cosmetics is regulated by

authorities such as the U.S. Food and Drug Administration (FDA) and the European

Commission.[8][9] It is approved for general cosmetic use, including on lips, but is not

permitted for use in the eye area.[10] In the European Union, it is listed under the name CI

73360.[8]

Safety and Toxicology
The safety of Oralith Brilliant Pink R has been evaluated by various regulatory bodies.

Acute Toxicity: Studies on related pigments suggest a low acute oral toxicity.[11]

Mutagenicity: Some studies have investigated the mutagenicity of various dyes. For

instance, a study on several commonly used dyes found that some were mutagenic in the

Salmonella-mammalian microsome test, while others were not.[5] Specific mutagenicity data

for Oralith Brilliant Pink R is not readily available in the public domain, but as a regulated

cosmetic colorant, it has undergone safety assessments.

Regulatory Status: The FDA has permanently listed D&C Red No. 30 for use in drugs and

cosmetics, with certification required for each batch.[9] This indicates that it has been

deemed safe for its intended uses under the specified conditions.

Conclusion
Oralith Brilliant Pink R is a versatile and stable synthetic pigment with a well-established

presence in the textile and cosmetic industries. Its vibrant color and excellent fastness

properties make it a valuable component in a wide range of products. For researchers and

formulation scientists, a thorough understanding of its chemical nature, particularly its
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properties as a vat dye, is crucial for its effective application. While detailed spectroscopic and

synthesis data may be limited in the public domain, the available information from technical and

regulatory sources provides a solid foundation for its use in scientific and industrial settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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